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Compound of Interest

Compound Name: 2-Propylacrylic acid

CAS No.: 5650-75-9

Cat. No.: B1599054

Get Quote

2-Propylacrylic acid (2-PAA), also known as 2-methylenepentanoic acid, is an unsaturated

carboxylic acid with the chemical formula C₆H₁₀O₂.[1][2] Its structure, featuring both a vinyl

group and a carboxylic acid moiety, makes it a valuable and versatile building block in organic

synthesis and polymer chemistry. The presence of these functional groups allows for a wide

range of chemical transformations, including polymerization, esterification, and addition

reactions across the double bond.

In the pharmaceutical and drug development sector, α-substituted acrylic acids and their

derivatives are of significant interest. The polymer form, poly(2-propylacrylic acid), is explored

for applications such as pH-sensitive systems for drug delivery.[3] The monomer itself serves

as a crucial intermediate in the synthesis of more complex molecules. This guide provides a

detailed exploration of the primary synthetic routes to 2-propylacrylic acid and the analytical

techniques required for its comprehensive characterization, offering field-proven insights for its

practical application.
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A clear understanding of the physical and chemical properties of 2-propylacrylic acid is

essential for its handling, synthesis, and purification.

Property Value Source

Molecular Formula C₆H₁₀O₂ [1]

Molecular Weight 114.14 g/mol [1][2]

CAS Number 5650-75-9 [1][2]

Appearance Liquid [2]

Density 0.951 g/mL at 25 °C [2][4]

Boiling Point 165-188 °C [2][4]

Refractive Index n20/D 1.441 [2][4]

Storage Temperature 2-8°C [2][4]

Part 1: Synthesis of 2-Propylacrylic Acid
The synthesis of α,β-unsaturated carboxylic acids like 2-PAA can be approached through

several classic organic reactions. The choice of method often depends on factors such as

starting material availability, desired scale, yield, and atom economy. We will focus on the most

prevalent and reliable method: the Knoevenagel-Doebner condensation.

Primary Synthetic Route: Knoevenagel-Doebner
Condensation
The Knoevenagel condensation is a powerful carbon-carbon bond-forming reaction involving

the nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by

dehydration.[5] The Doebner modification is particularly suited for this synthesis, as it utilizes

malonic acid as the active methylene compound and is conducted in the presence of a basic

catalyst, typically pyridine, which also serves as the solvent.[6] This modification conveniently

results in a subsequent decarboxylation, providing the desired α,β-unsaturated acid directly.

Reaction Mechanism
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The reaction proceeds through several key steps:

Enolate Formation: The basic catalyst (e.g., piperidine added to the pyridine solvent)

deprotonates the α-carbon of malonic acid, forming a highly stabilized enolate.

Nucleophilic Addition: The enolate acts as a nucleophile, attacking the electrophilic carbonyl

carbon of butanal (butyraldehyde). This forms a tetrahedral intermediate.

Protonation & Dehydration: The intermediate is protonated to form an aldol-type adduct,

which then readily dehydrates (loses a water molecule) to yield an α,β-unsaturated

dicarboxylic acid intermediate.

Decarboxylation: Upon heating in the pyridine medium, the β-carboxy group is eliminated as

carbon dioxide, yielding the final product, 2-propylacrylic acid.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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